Cas no 1368547-67-4 (4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline)

4-2-(Dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline is a specialized aromatic amine derivative featuring a dimethyl-1,2,4-triazole moiety. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization and application in heterocyclic synthesis. The presence of both an aniline group and a triazole ring enhances its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular structure ensures consistent reactivity, making it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to the reactivity of the aniline group.

4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline structure

1368547-67-4 structure

Product Name:4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline

CAS No:1368547-67-4

MF:C₁₂H₁₆N₄

MW:216.282241821289

CID:6148393

PubChem ID:82471664

Update Time:2025-06-11

4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline Chemical and Physical Properties

Names and Identifiers

- 4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline
- 1368547-67-4
- 4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline
- EN300-1041492
- Inchi： 1S/C12H16N4/c1-9-14-15-12(16(9)2)8-5-10-3-6-11(13)7-4-10/h3-4,6-7H,5,8,13H2,1-2H3
- InChI Key： HWHDJFHITVHALW-UHFFFAOYSA-N
- SMILES： N1(C)C(C)=NN=C1CCC1C=CC(=CC=1)N

Computed Properties

Exact Mass: 216.137496527g/mol
Monoisotopic Mass: 216.137496527g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 56.7Å²

4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1041492-0.05g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4	95%	0.05g	$1247.0	2023-10-28
Enamine	EN300-1041492-0.1g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4	95%	0.1g	$1307.0	2023-10-28
Enamine	EN300-1041492-0.25g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4	95%	0.25g	$1366.0	2023-10-28
Enamine	EN300-1041492-0.5g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4	95%	0.5g	$1426.0	2023-10-28
Enamine	EN300-1041492-1.0g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4		1g	$1256.0	2023-05-26
Enamine	EN300-1041492-2.5g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4	95%	2.5g	$2912.0	2023-10-28
Enamine	EN300-1041492-5.0g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4		5g	$3645.0	2023-05-26
Enamine	EN300-1041492-10.0g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4		10g	$5405.0	2023-05-26
Enamine	EN300-1041492-1g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4	95%	1g	$1485.0	2023-10-28
Enamine	EN300-1041492-5g	4-[2-(dimethyl-4H-1,2,4-triazol-3-yl)ethyl]aniline	1368547-67-4	95%	5g	$4309.0	2023-10-28

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline

Comprehensive Overview of 4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline (CAS No. 1368547-67-4)

The compound 4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline (CAS No. 1368547-67-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This aniline derivative incorporates a 1,2,4-triazole ring, which is known for its versatile biological activity. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for triazole-containing compounds like 4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline has surged, driven by their role in developing antifungal agents, anticancer drugs, and pesticides. The presence of both aniline and triazole moieties in this compound enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS No. 1368547-67-4 is frequently searched in scientific databases, reflecting its relevance in modern research.

One of the key advantages of 4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline is its stability under various reaction conditions, which allows for diverse functionalization. This property is critical for medicinal chemists who aim to optimize pharmacokinetic profiles of lead compounds. Additionally, its electron-rich structure facilitates interactions with enzymes and receptors, a topic often explored in computational chemistry studies.

The synthesis of CAS No. 1368547-67-4 typically involves multi-step reactions, including cyclization and alkylation processes. Researchers have optimized these methods to improve yields and purity, addressing common challenges such as byproduct formation. Recent publications highlight its use in catalyzed cross-coupling reactions, further expanding its utility in organic synthesis.

From an industrial perspective, 4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline is gaining traction as a high-value intermediate for scalable production. Companies specializing in custom synthesis often list this compound in their portfolios, catering to the growing demand from biotech and pharmaceutical sectors. Its compatibility with green chemistry principles, such as reduced solvent usage, aligns with global sustainability trends.

In conclusion, 4-2-(dimethyl-4H-1,2,4-triazol-3-yl)ethylaniline (CAS No. 1368547-67-4) represents a promising candidate for advancing drug development and material science. Its structural complexity and functional adaptability continue to inspire innovative applications, solidifying its position as a research hotspot in contemporary chemistry.